Cas no 656817-42-4 (6-(2-Chloro-4-fluorobenzyl)-5,7-dimethylpyrazolo-1,5-apyrimidine-3-carboxylic acid)

• Product Name: 6-(2-Chloro-4-fluorobenzyl)-5,7-dimethylpyrazolo-1,5-apyrimidine-3-carboxylic acid
• CAS No: 656817-42-4
• MF: C₁₆H₁₃ClFN₃O₂
• MW: 333.744725942612
• MDL: MFCD03450690
• CID: 4715778
• Update Time: 2025-08-05

6-(2-Chloro-4-fluorobenzyl)-5,7-dimethylpyrazolo-1,5-apyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-chloro-4-fluorobenzyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 6-(2-Chloro-4-fluorobenzyl)-5,7-dimethylpyrazolo-[1,5-a]pyrimidine-3-carboxylic acid
• STK503962
• R7731
• 6-[(2-chloro-4-fluorophenyl)methyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 6-(2-Chloro-4-fluorobenzyl)-5,7-dimethylpyrazolo-1,5-apyrimidine-3-carboxylic acid

• MDL： MFCD03450690
• Inchi： 1S/C16H13ClFN3O2/c1-8-12(5-10-3-4-11(18)6-14(10)17)9(2)21-15(20-8)13(7-19-21)16(22)23/h3-4,6-7H,5H2,1-2H3,(H,22,23)
• InChI Key： OHIMGKYJGJKFMN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC1C(C)=NC2=C(C(=O)O)C=NN2C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 455
• Topological Polar Surface Area: 67.5

6-(2-Chloro-4-fluorobenzyl)-5,7-dimethylpyrazolo-1,5-apyrimidine-3-carboxylic acid Security Information

• HazardClass：IRRITANT